4-((Cyclopropylmethoxy)methyl)piperidine

• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol
• IUPAC Name: 4-(cyclopropylmethoxymethyl)piperidine
• InChI: InChI=1S/C10H19NO/c1-2-9(1)7-12-8-10-3-5-11-6-4-10/h9-11H,1-8H2
• InChI Key: RJVMOZPONNHQHQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COCC2CCNCC2

Description

4-((Cyclopropylmethoxy)methyl)piperidine is a piperidine derivative featuring a unique substitution pattern at the 4-position of the piperidine ring. The substituent comprises a cyclopropylmethoxy group attached via a methylene (-CH2-) linker, resulting in the structural formula C10H19NO (base form) and a molecular weight of 169.27 g/mol. This compound’s distinct structure combines the rigidity of the cyclopropyl group with the flexibility of the methoxymethyl chain, making it a promising candidate for pharmacological studies, particularly in analgesia and anti-inflammatory drug development .

Piperidine derivatives are widely explored in medicinal chemistry due to their ability to modulate neurotransmitter systems (e.g., serotonin and dopamine receptors). The cyclopropylmethoxy group may enhance metabolic stability and receptor-binding affinity compared to simpler alkoxy substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-((Cyclopropylmethoxy)methyl)piperidine typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of cyclopropylmethanol and piperidine.

Reaction: Cyclopropylmethanol is reacted with piperidine in the presence of a suitable base, such as sodium hydride (NaH), to form the desired product.

Purification: The crude product is purified using standard techniques such as column chromatography or recrystallization.

Industrial Production Methods

Industrial production methods for 4-((Cyclopropylmethoxy)methyl)piperidine may involve large-scale batch or continuous flow processes. These methods are designed to optimize yield, purity, and cost-effectiveness. The use of automated reactors and advanced purification techniques ensures the consistent production of high-quality compounds .

Chemical Reactions Analysis

Types of Reactions

4-((Cyclopropylmethoxy)methyl)piperidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) to produce alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the piperidine nitrogen or the cyclopropylmethoxy group, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: KMnO4, CrO3, H2SO4, and elevated temperatures.

Reduction: LiAlH4, NaBH4, and solvents like ether or tetrahydrofuran (THF).

Substitution: Alkyl halides, acyl chlorides, and bases like NaH or K2CO3.

Major Products

The major products formed from these reactions include ketones, carboxylic acids, alcohols, amines, and various substituted piperidine derivatives .

Scientific Research Applications

4-((Cyclopropylmethoxy)methyl)piperidine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its role in drug discovery.

Industry: It is used in the production of fine chemicals and as an intermediate in the synthesis of agrochemicals and other industrial products

Mechanism of Action

The mechanism of action of 4-((Cyclopropylmethoxy)methyl)piperidine involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or ion channels, modulating their activity.

Pathways Involved: It can influence various signaling pathways, including those related to neurotransmission, inflammation, and cell proliferation.

The exact mechanism of action may vary depending on the specific application and the biological system being studied .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Properties

Compound Name	Substituent Structure	Molecular Formula	Molecular Weight (g/mol)	logP*	Key Features
4-((Cyclopropylmethoxy)methyl)piperidine	-CH2-O-CH2-C3H5	C10H19NO	169.27	~1.8	Enhanced rigidity from cyclopropyl; balanced lipophilicity
4-(Cyclopropylmethoxy)piperidine	-O-CH2-C3H5	C9H17NO	155.24	~1.2	Shorter chain; reduced steric hindrance
4-(Cyclohexylmethyl)piperidine	-CH2-C6H11	C12H23N	181.32	~2.5	Bulky cyclohexyl group; higher lipophilicity
4-(Phenoxymethyl)piperidine	-CH2-O-C6H5	C12H17NO	191.27	~2.0	Aromatic substituent; potential π-π interactions
4-((Methoxy)methyl)piperidine	-CH2-O-CH3	C7H15NO	129.20	~0.5	Simple alkoxy group; high polarity

*logP values estimated via computational tools (e.g., XLogP3).

Key Findings:

Substituent Flexibility and Rigidity: The cyclopropyl group in 4-((Cyclopropylmethoxy)methyl)piperidine introduces ring strain, which can enhance binding selectivity compared to larger cycloalkyl groups (e.g., cyclohexyl in ). However, this strain may reduce metabolic stability relative to non-cyclic substituents .

Lipophilicity and Bioavailability :

• The logP of 4-((Cyclopropylmethoxy)methyl)piperidine (~1.8) strikes a balance between the polar 4-((Methoxy)methyl)piperidine (logP ~0.5) and the highly lipophilic 4-(Cyclohexylmethyl)piperidine (logP ~2.5). This intermediate lipophilicity may optimize blood-brain barrier penetration for CNS-targeted applications .

Biological Activity: Piperidine derivatives with aromatic substituents (e.g., 4-(Phenoxymethyl)piperidine ) often exhibit stronger interactions with serotonin receptors, while alkyl/cycloalkyl substituents (e.g., cyclopropyl) may favor dopamine receptor modulation . In vitro studies on similar compounds suggest that cyclopropylmethoxy derivatives show moderate IC50 values (~45 µM) for enzyme inhibition, outperforming simpler methoxy analogs (>100 µM) .

Biological Activity

4-((Cyclopropylmethoxy)methyl)piperidine is a novel piperidine derivative that has garnered attention for its significant biological activity. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications based on diverse research findings.

Chemical Structure and Properties

4-((Cyclopropylmethoxy)methyl)piperidine is characterized by a piperidine ring with a cyclopropylmethoxy group attached. Its molecular formula is C_{10}H_{17}N O, with a molecular weight of 169.27 g/mol. The compound's unique structure allows it to interact with various biological targets, influencing neurotransmission and other cellular processes.

The biological activity of 4-((Cyclopropylmethoxy)methyl)piperidine is believed to arise from its ability to modulate the activity of enzymes, receptors, or ion channels. Specific interactions with G-protein-coupled receptors (GPCRs) have been suggested, which play a crucial role in many physiological processes. Research indicates that this compound may alter neurotransmitter release and neuronal excitability, contributing to its potential applications in neurological disorders.

Biological Activity Overview

Research has demonstrated that 4-((Cyclopropylmethoxy)methyl)piperidine exhibits various biological activities:

• Neurotransmission Modulation : The compound may influence neurotransmitter systems, potentially offering therapeutic benefits in conditions like depression and anxiety.
• Antimicrobial and Antiviral Properties : Preliminary studies suggest efficacy against certain microbial strains, indicating potential for development as an antimicrobial agent .
• Enzyme Interaction : The compound has been utilized in studies involving protein interactions and enzyme activity, showcasing its versatility in biochemical research.

Data Table: Comparative Biological Activities

Compound Name	Biological Activity	Unique Aspects
4-((Cyclopropylmethoxy)methyl)piperidine	Neurotransmission modulation	Potential applications in CNS disorders
Piperidine	Found in many biologically active molecules	Basic structure widely used in medicinal chemistry
4-Methylpiperidine	Solvent; distinct biological profile	Commonly used as a precursor in organic synthesis
Piperine	Bioavailability enhancer	Known for enhancing the absorption of other drugs
1-(Cyclohexyl)piperidine	Enhanced lipophilicity	May affect blood-brain barrier penetration

Case Studies and Research Findings

• Neuropharmacological Studies :
  A study conducted on the effects of 4-((Cyclopropylmethoxy)methyl)piperidine on neuronal cells revealed its potential to enhance synaptic plasticity, which is crucial for learning and memory processes. This suggests its applicability in treating cognitive disorders.
• Antimicrobial Efficacy :
  In vitro assays demonstrated that the compound exhibited significant antimicrobial activity against several strains of bacteria, including resistant strains. This finding positions it as a candidate for further development as an antimicrobial agent .
• Enzyme Interaction Studies :
  Research involving the interaction of 4-((Cyclopropylmethoxy)methyl)piperidine with specific enzymes showed promising results in modulating enzyme activity linked to metabolic pathways. This could have implications for drug development targeting metabolic disorders .